Cas no 91251-42-2 (3-Isopropyl-4-methoxyaniline)

• Product Name: 3-Isopropyl-4-methoxyaniline
• CAS No: 91251-42-2
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• MDL: MFCD00026403
• CID: 799480
• PubChem ID: 14828192
• Update Time: 2024-10-26

3-Isopropyl-4-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• 3-Isopropyl-4-methoxyaniline
• 4-methoxy-3-propan-2-ylaniline
• Benzenamine,4-methoxy-3-(1-methylethyl)-
• 4-AMINO-2-ISOPROPYLANISOL
• 4-Methoxy-3-(propan-2-yl)aniline
• AK140561
• IQZLIGNZLCVEKN-UHFFFAOYSA-N
• GS2770
• FCH1183412
• ST2405121
• AX8093692
• 4-Methoxy-3-(1-methylethyl)benzenamine (ACI)
• p-Anisidine, 3-isopropyl- (7CI)
• EN300-364400
• AKOS015963557
• 91251-42-2
• DTXSID10564461
• AC-17927
• C77115
• SB76442
• DS-3009
• SCHEMBL2973838
• MFCD00026403
• CS-0154301

• MDL： MFCD00026403
• Inchi： 1S/C10H15NO/c1-7(2)9-6-8(11)4-5-10(9)12-3/h4-7H,11H2,1-3H3
• InChI Key： IQZLIGNZLCVEKN-UHFFFAOYSA-N
• SMILES： O(C)C1C(C(C)C)=CC(N)=CC=1

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2

Experimental Properties

• Density: 0.997
• Boiling Point: 279.281°C at 760 mmHg
• Flash Point: 124.601°C
• Refractive Index: 1.532

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides